Cas no 2173999-65-8 (rac-(2R,5S)-N,N-dimethyl-5-(piperidin-4-yl)oxolane-2-carboxamide, trifluoroacetic acid)

• Product Name: rac-(2R,5S)-N,N-dimethyl-5-(piperidin-4-yl)oxolane-2-carboxamide, trifluoroacetic acid
• CAS No: 2173999-65-8
• MF: C₁₄H₂₃F₃N₂O₄
• MW: 340.338634729385
• CID: 5466298
• PubChem ID: 136589262
• Update Time: 2025-06-26

rac-(2R,5S)-N,N-dimethyl-5-(piperidin-4-yl)oxolane-2-carboxamide, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• (2S,5R)-N,N-Dimethyl-5-piperidin-4-yloxolane-2-carboxamide;2,2,2-trifluoroacetic acid
• Z3070902569
• rac-(2R,5S)-N,N-dimethyl-5-(piperidin-4-yl)oxolane-2-carboxamide; trifluoroacetic acid
• rac-(2R,5S)-N,N-dimethyl-5-(piperidin-4-yl)oxolane-2-carboxamide, trifluoroacetic acid, cis
• rac-(2R,5S)-N,N-dimethyl-5-(piperidin-4-yl)oxolane-2-carboxamide, trifluoroacetic acid

• Inchi： 1S/C12H22N2O2.C2HF3O2/c1-14(2)12(15)11-4-3-10(16-11)9-5-7-13-8-6-9;3-2(4,5)1(6)7/h9-11,13H,3-8H2,1-2H3;(H,6,7)/t10-,11+;/m1./s1
• InChI Key： FSVUGDADUZDGFW-DHXVBOOMSA-N
• SMILES： FC(C(=O)O)(F)F.O1[C@H](C(N(C)C)=O)CC[C@@H]1C1CCNCC1

Computed Properties

• Exact Mass: 340.16099171 g/mol
• Monoisotopic Mass: 340.16099171 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 340.34
• Topological Polar Surface Area: 78.9

Additional information on rac-(2R,5S)-N,N-dimethyl-5-(piperidin-4-yl)oxolane-2-carboxamide, trifluoroacetic acid

Professional Introduction of rac-(2R,5S)-N,N-dimethyl-5-(piperidin-4-yl)oxolane-2-carboxamide, Trifluoroacetic Acid (CAS No: 2173999-65-8)

rac-(2R,5S)-N,N-dimethyl-5-(piperidin-4-yl)oxolane-2-carboxamide, trifluoroacetic acid is a complex organic compound with the CAS registry number 2173999-65-8. This compound belongs to the class of carboxamides and contains a trifluoroacetic acid moiety, which is a common functional group in pharmaceutical and agrochemical industries. The compound's structure features a piperidine ring fused with an oxolane (tetrahydrofuran) ring system, making it a bicyclic compound with potential applications in drug design and development.

The stereochemistry of this compound is defined by its (2R,5S) configuration, which plays a crucial role in its pharmacokinetic properties and biological activity. Recent studies have highlighted the importance of stereochemistry in determining the efficacy and safety of drug candidates. In this context, the racemic form of this compound may exhibit varying degrees of activity depending on the specific biological target it interacts with.

Trifluoroacetic acid, as a counterion in this compound, contributes to its stability and solubility properties. Trifluoroacetic acid is widely used in organic synthesis due to its strong acidity and ability to act as a catalyst in various reactions. The presence of this group in the compound may enhance its bioavailability and pharmacokinetic profile, making it a promising candidate for further research in medicinal chemistry.

The synthesis of rac-(2R,5S)-N,N-dimethyl-5-(piperidin-4-yl)oxolane-2-carboxamide involves multi-step organic reactions, including nucleophilic substitutions, amide bond formations, and stereochemical control during the synthesis process. Recent advancements in asymmetric synthesis have enabled researchers to produce enantiomerically pure compounds with high yields, which is critical for drug development.

In terms of biological activity, this compound has shown potential as a modulator of various cellular pathways. Preclinical studies suggest that it may act as an agonist or antagonist at specific G-protein coupled receptors (GPCRs), which are key targets for treating diseases such as inflammation, pain, and neurological disorders. The trifluoroacetic acid moiety may also influence the compound's ability to penetrate cellular membranes and interact with intracellular targets.

Recent research has focused on optimizing the pharmacokinetic properties of this compound to improve its bioavailability and reduce potential toxicities. Techniques such as molecular docking and QSAR modeling have been employed to predict the binding affinity of this compound to its target proteins and to identify potential off-target effects.

The application of rac-(2R,5S)-N,N-dimethyl-5-(piperidin-4-yl)oxolane-2-carboxamide in therapeutic areas such as oncology, neurology, and infectious diseases is currently under investigation. Its unique chemical structure and stereochemistry make it a valuable tool for exploring novel therapeutic strategies.

In conclusion, rac-(2R,5S)-N,N-dimethyl-5-(piperidin-4-yl)oxolane-2-carboxamide, along with its trifluoroacetic acid counterion, represents a promising candidate for further exploration in drug discovery programs. Its stereochemical properties, functional groups, and potential biological activities make it a subject of interest for researchers in the fields of medicinal chemistry and pharmacology.